3beta,7alpha-Dihydroxy-5beta-cholan-24-oate
Overview
Description
3beta,7alpha-dihydroxy-5beta-cholan-24-oate is a bile acid anion that is the conjugate base of 3beta,7alpha-dihydroxy-5beta-cholan-24-oic acid, obtained by deprotonation of the carboxy group. The 3beta-hydroxy epimer of chenodeoxycholate. It is the major microspecies at pH 7.3. It is a conjugate base of a 3beta,7alpha-dihydroxy-5beta-cholan-24-oic acid.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis Techniques : Various synthesis techniques have been explored for compounds related to 3beta,7alpha-Dihydroxy-5beta-cholan-24-oate. For instance, Shalon and Elliott (1976) synthesized 24-nor-5alpha-cholic acid and its 3beta-isomer to aid in identifying trihydroxy acidic metabolites derived from beta-sitosterol (Shalon & Elliott, 1976).
Biotransformation and Metabolism Studies
- Biotransformation by Microorganisms : Al-Aboudi et al. (2009) investigated the biotransformation of methyl cholate using Aspergillus niger, leading to the isolation of derivatives including methyl 3alpha,7alpha,12alpha,15beta-tetrahydroxy-5beta-cholan-24-oate (Al-Aboudi et al., 2009).
- Metabolic Pathways : Mui and Elliott (1975) studied the metabolism of dihydroxy-5alpha-cholestanoic acid in rats, finding it is primarily metabolized to dihydroxy-5alpha-cholanic acids, similar to the metabolism of 3alpha, 7alpha-dihydroxy-5beta-cholestanoic acid in humans (Mui & Elliott, 1975).
Chemical Properties and Characterization
- Structure Elucidation : Various studies have been focused on elucidating the structure of related compounds using NMR, MS, and X-ray diffraction, contributing to a deeper understanding of the chemical properties of these bile acids (Bertolasi et al., 2005).
Medical Applications
- Blood-Brain Barrier Permeability : Mikov et al. (2004) tested the efficacy of 3alpha,7alpha-dihydroxy-12-oxo-5beta-cholanate as a blood-brain barrier permeator, suggesting its potential in modifying BBB permeability (Mikov et al., 2004).
Comparative Biological Studies
- Comparative Analysis in Different Species : Haslewood (1971) compared bile salts in different animal species, including 3alpha,7alpha-dihydroxy-5beta-cholan-24-oic acid, contributing to the understanding of evolutionary and biochemical aspects of bile acid metabolism (Haslewood, 1971).
properties
Molecular Formula |
C24H39O4- |
|---|---|
Molecular Weight |
391.6 g/mol |
IUPAC Name |
(4R)-4-[(3S,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
InChI |
InChI=1S/C24H40O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-20,22,25-26H,4-13H2,1-3H3,(H,27,28)/p-1/t14-,15+,16+,17-,18+,19+,20-,22+,23+,24-/m1/s1 |
InChI Key |
RUDATBOHQWOJDD-JGFDLHJZSA-M |
Isomeric SMILES |
C[C@H](CCC(=O)[O-])[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@@H](C4)O)C)O)C |
Canonical SMILES |
CC(CCC(=O)[O-])C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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